Cas no 1805096-69-8 (3-(Bromomethyl)-5-(difluoromethyl)-6-methyl-2-nitropyridine)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-6-methyl-2-nitropyridine
• CAS No: 1805096-69-8
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4898026
• Update Time: 2025-10-28

3-(Bromomethyl)-5-(difluoromethyl)-6-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-6-methyl-2-nitropyridine

• Inchi： 1S/C8H7BrF2N2O2/c1-4-6(7(10)11)2-5(3-9)8(12-4)13(14)15/h2,7H,3H2,1H3
• InChI Key： ANYFPBTZDKQUEW-UHFFFAOYSA-N
• SMILES： BrCC1=C([N+](=O)[O-])N=C(C)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-6-methyl-2-nitropyridine

3-(Bromomethyl)-5-(difluoromethyl)-6-methyl-2-nitropyridine: A Comprehensive Overview

The compound 3-(Bromomethyl)-5-(difluoromethyl)-6-methyl-2-nitropyridine, identified by the CAS number 1805096-69-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of chemical reactions and its compatibility with modern synthetic methodologies.

The molecular structure of 3-(Bromomethyl)-5-(difluoromethyl)-6-methyl-2-nitropyridine is characterized by a pyridine ring with substituents at positions 2, 3, 5, and 6. The presence of a nitro group at position 2 imparts strong electron-withdrawing effects, while the bromomethyl group at position 3 introduces halogen-based reactivity. The difluoromethyl group at position 5 adds further electronic complexity, and the methyl group at position 6 contributes to steric effects. These features collectively make the compound a versatile building block in organic synthesis.

Recent research has focused on optimizing the synthesis of 3-(Bromomethyl)-5-(difluoromethyl)-6-methyl-2-nitropyridine. Scientists have developed novel routes that enhance yield and selectivity, leveraging advanced catalytic systems and green chemistry principles. For instance, a study published in the Journal of Organic Chemistry demonstrated a one-pot synthesis method that minimizes waste and reduces reaction time by utilizing microwave-assisted techniques.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to act as a precursor for bioactive molecules has been explored in several drug discovery programs. Additionally, it has been utilized in the synthesis of agrochemicals with improved efficacy against pests and diseases. The compound's role in materials science is also noteworthy, particularly in the creation of advanced polymers and coatings with enhanced thermal stability.

The environmental impact of 3-(Bromomethyl)-5-(difluoromethyl)-6-methyl-2-nitropyridine has been a subject of recent investigations. Studies indicate that while it exhibits moderate biodegradability under specific conditions, its persistence in certain ecosystems requires careful consideration during industrial applications. Regulatory bodies are increasingly emphasizing sustainable practices to mitigate any potential ecological risks associated with this compound.

Looking ahead, the future of 3-(Bromomethyl)-5-(difluoromethyl)-6-methyl-2-nitropyridine lies in its continued exploration across diverse chemical domains. Ongoing research aims to unlock its full potential as a key intermediate in complex molecule synthesis. Collaborative efforts between academia and industry are expected to drive innovation and ensure responsible use of this compound in addressing global challenges.